ethyl 5-(4-fluorophenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 5-(4-fluorophenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C16H15FN2O3S/c1-3-22-15(21)13-9(2)18-16-19(12(20)8-23-16)14(13)10-4-6-11(17)7-5-10/h4-7,14H,3,8H2,1-2H3
• InChI Key: HKVJUNYZHAHHLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)F)C(=O)CS2)C
• Molecular Formula: C16H15FN2O3S
• Molecular Weight: 334.4 g/mol

Description

Ethyl 5-(4-fluorophenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C16H15FN2O3S and its molecular weight is 334.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 334.07874168 g/mol and the complexity rating of the compound is 582. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

The mechanism of action of thiazolopyrimidines is observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. They show promising neuroprotective and anti-inflammatory properties.

Future Directions

Thiazolopyrimidines, especially 2-substituted ones, are promising scaffolds for the design of new medicines, including anticancer drugs. Future research could focus on the design of structures capable of effectively binding to biological targets. The development of novel thiazolopyrimidine-based compounds as neuroprotective and anti-neuroinflammatory agents is also a potential future direction.